The Dawn of a New Era in Immunomodulation: A Technical Guide to the Discovery and Synthesis of Small Molecule ICOS/ICOSL Inhibitors
The Dawn of a New Era in Immunomodulation: A Technical Guide to the Discovery and Synthesis of Small Molecule ICOS/ICOSL Inhibitors
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Inducible T-cell COStimulator (ICOS) and its ligand (ICOSL) represent a critical immune checkpoint pathway, playing a pivotal role in T-cell activation, differentiation, and function.[1][2] Dysregulation of the ICOS/ICOSL signaling axis is implicated in a range of pathologies, from autoimmune diseases to cancer, making it a highly attractive target for therapeutic intervention.[3][4] While monoclonal antibodies have traditionally dominated the landscape of ICOS-targeted therapies, the quest for small molecule inhibitors has intensified, offering the promise of oral bioavailability and potentially more nuanced immunomodulatory effects. This technical guide provides an in-depth overview of the discovery and chemical synthesis of first-in-class small molecule inhibitors of the ICOS/ICOSL interaction, with a focus on the pioneering compounds that have paved the way for this emerging class of therapeutics.
The ICOS/ICOSL Signaling Pathway
The interaction between ICOS on activated T-cells and ICOSL on antigen-presenting cells (APCs) delivers a crucial co-stimulatory signal that modulates T-cell responses.[4] This signaling cascade influences T-cell proliferation, survival, and cytokine production, thereby shaping the adaptive immune response.[4][5] The pathway is particularly important for the function of T follicular helper (Tfh) cells and regulatory T cells (Tregs).[1][5]
Discovery of First-in-Class Small Molecule Inhibitors
The identification of small molecule inhibitors targeting the protein-protein interaction (PPI) of ICOS and ICOSL has been a significant challenge. Two primary approaches have yielded initial success: high-throughput screening (HTS) and affinity selection mass spectrometry (ASMS).
High-Throughput Screening and the Discovery of AG-120
A time-resolved fluorescence resonance energy transfer (TR-FRET) assay was developed to screen for inhibitors of the ICOS/ICOSL interaction.[1][6] This assay led to the identification of AG-120 as a first-in-class inhibitor.[1]
Experimental Workflow: TR-FRET High-Throughput Screening
The structure-activity relationship (SAR) was explored by testing commercially available analogs of AG-120.[1]
| Compound | ICOS/ICOSL Inhibitory Activity (IC50, µM) |
| AG-120 | 12.5 ± 1.2 |
| AG-120-X | 4.68 ± 0.47 |
| AG-120-XII | Minimal Activity |
| AG-120-XIII | Minimal Activity |
| AG-120-XIV | Minimal Activity |
| AG-120-XV | Most Pronounced Enhancement |
Table 1: Inhibitory activity of AG-120 and its analogs in the ICOS/ICOSL TR-FRET assay.[1]
Affinity Selection Mass Spectrometry (ASMS)
An alternative approach utilizing ASMS screening of a large chemical library also successfully identified novel ICOS-targeted small molecules.[7] This technique identifies compounds that bind to the target protein by separating the protein-ligand complexes from unbound molecules.[7]
This screening effort identified a hit compound, compound 9 , which served as a basis for further analog synthesis and evaluation.[7]
| Compound | Binding Affinity to ICOS (SPR, KD, µM) |
| D1 | 1.30 |
| D2 | 0.98 |
| D3 | 0.51 |
| D4 | 1.20 |
| D5 | 1.80 |
| D6 | 0.76 |
Table 2: Binding affinities of synthesized analogs of an ASMS hit compound to the ICOS protein as determined by Surface Plasmon Resonance (SPR).[7]
Experimental Protocols
TR-FRET Assay for ICOS/ICOSL Interaction
This assay is designed to measure the proximity of biotinylated ICOS-L and Fc-tagged ICOS.
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Reagents :
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Recombinant human ICOS-L protein (biotinylated)
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Recombinant human ICOS-Fc protein
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Streptavidin-d2 (acceptor)
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Anti-human IgG-Eu3+ cryptate (donor)
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Assay buffer (e.g., PBS with 0.1% BSA)
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-
Procedure :
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Add test compounds to a 384-well plate.
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Add a pre-incubated mixture of ICOS-L-biotin and Streptavidin-d2.
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Add a pre-incubated mixture of ICOS-Fc and anti-human IgG-Eu3+ cryptate.
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Incubate the plate at room temperature.
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Read the fluorescence at 665 nm (acceptor) and 620 nm (donor) after excitation at 320 nm.
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Calculate the TR-FRET ratio (665 nm/620 nm) and determine the percent inhibition.[1][6]
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Chemical Synthesis of ICOS Inhibitor Analogs
The synthesis of analogs based on the ASMS hit involved a multi-step process. The general synthetic route is outlined below.[7]
General Synthetic Scheme
A representative synthetic procedure is as follows:
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Bromination : 2-methylbenzene-1,3-diol is brominated using OXONE® in the presence of ammonium (B1175870) bromide at room temperature to yield compound I1.[7]
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Alkylation : The resulting intermediate is then reacted with a suitable alkylating agent, such as 4-(bromomethyl)benzonitrile.
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Coupling : The final analogs are synthesized through coupling reactions with various substituent groups to explore the structure-activity relationship.[7]
Conclusion and Future Directions
The discovery of AG-120 and other novel small molecules represents a landmark achievement in targeting the ICOS/ICOSL pathway. These first-in-class inhibitors have validated the feasibility of developing small molecule therapeutics for this challenging PPI target. Future efforts will undoubtedly focus on optimizing the potency, selectivity, and pharmacokinetic properties of these initial hits. The detailed experimental protocols and quantitative data presented herein provide a solid foundation for researchers and drug development professionals to build upon in the exciting and rapidly evolving field of small molecule immunomodulation. The continued exploration of this chemical space holds the potential to deliver novel oral therapies for a wide array of immune-related diseases.
References
- 1. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators - PMC [pmc.ncbi.nlm.nih.gov]
- 2. What are ICOS ligand inhibitors and how do they work? [synapse.patsnap.com]
- 3. Structural characterization of the ICOS/ICOS-L immune complex reveals high molecular mimicry by therapeutic antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. What are ICOS agonists and how do they work? [synapse.patsnap.com]
- 5. ICOS Co-Stimulation: Friend or Foe? - PMC [pmc.ncbi.nlm.nih.gov]
- 6. First-in-class small molecule inhibitors of ICOS/ICOSL interaction as a novel class of immunomodulators - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 7. Discovery of ICOS-Targeted Small Molecules Using Affinity Selection Mass Spectrometry Screening - PMC [pmc.ncbi.nlm.nih.gov]
